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Introduction
Demeton-o sulfone (CAS No. 4891-54-7) is an organothiophosphate compound. It is a

metabolite of the insecticide Demeton-O, formed through the oxidation of the thioether group to

a sulfone.[1] Like other organophosphates, its biological activity is primarily characterized by

the inhibition of acetylcholinesterase, a critical enzyme in the nervous system.[2][3][4] This

technical guide provides a comprehensive overview of the known physical and chemical

properties of Demeton-o sulfone, alongside its better-studied analogs, to serve as a reference

for research and development activities. Due to the limited availability of experimental data for

Demeton-o sulfone, this guide incorporates data from its closely related isomers and

methylated counterparts to provide a broader context.

Physical and Chemical Properties
The quantitative physical and chemical properties of Demeton-o sulfone and its related

compounds are summarized in the tables below. It is important to note that experimental data

for Demeton-o sulfone is scarce, and some values are predicted.

Table 1: Identifiers and Molecular Properties of Demeton-o sulfone and Related Compounds
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Property
Demeton-o
sulfone

Demeton-S
sulfone

Demeton-O-
methyl sulfone

Demeton-S-
methyl sulfone

CAS Number 4891-54-7 2496-91-5 25476-48-6 17040-19-6

Molecular

Formula
C₈H₁₉O₅PS₂ C₈H₁₉O₅PS₂ C₆H₁₅O₅PS₂ C₆H₁₅O₅PS₂

Molecular Weight

( g/mol )
290.34[5] 290.34 262.29[6] 262.28[7]

IUPAC Name

diethoxy-(2-

ethylsulfonyletho

xy)-

sulfanylidene-λ⁵-

phosphane

1-

[diethoxy(sulfanyl

idene)-λ⁵-

phosphanyl]oxy-

2-

ethylsulfonyletha

ne

2-

ethylsulfonyletho

xy-dimethoxy-

sulfanylidene-λ⁵-

phosphane

1-

dimethoxyphosp

horylsulfanyl-2-

ethylsulfonyletha

ne[8]

Table 2: Physical Properties of Demeton-o sulfone and Related Compounds
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Property
Demeton-o
sulfone

Demeton-S
sulfone

Demeton-O-
methyl sulfone

Demeton-S-
methyl sulfone

Appearance Not available Not available Not available

White to pale

yellowish,

microcrystalline[6

]

Boiling Point (°C)
145 @ 0.05

Torr[5]
Not available Not available

120 @ 0.03

mmHg; 144 @

0.12 mmHg[6]

Melting Point

(°C)
Not available Not available Not available Not available

Density (g/cm³)
1.247 (Predicted)

[5]
Not available Not available 1.416 @ 20°C[6]

Vapor Pressure

(mmHg)
Not available Not available Not available

0.5 x 10⁻³ @

20°C[6]

Water Solubility Not available Not available Not available Miscible[6]

Log P (Octanol-

Water Partition

Coefficient)

1.7 (Predicted) Not available Not available
-0.3 (Predicted)

[8]

Signaling and Metabolic Pathways
Metabolic Pathway of Demeton-O
Demeton-o sulfone is the final oxidation product in the metabolism of Demeton-O. The

thioether group of Demeton-O is first oxidized to a sulfoxide, which is then further oxidized to

the more stable sulfone.[1]

Metabolic Pathway of Demeton-O

Demeton-O Demeton-o sulfoxideOxidation Demeton-o sulfoneOxidation
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Metabolic Pathway of Demeton-O

Mechanism of Action: Acetylcholinesterase Inhibition
As an organophosphate, Demeton-o sulfone acts as an irreversible inhibitor of the enzyme

acetylcholinesterase (AChE). By covalently bonding to the serine hydroxyl group in the active

site of AChE, it prevents the breakdown of the neurotransmitter acetylcholine (ACh).[2][4] The

resulting accumulation of ACh in the synaptic cleft leads to overstimulation of cholinergic

receptors, causing neurotoxicity.[2]
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Mechanism of Acetylcholinesterase Inhibition
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Acetylcholinesterase Inhibition by Demeton-o sulfone

Experimental Protocols
Representative Synthesis of Demeton-o sulfone
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A specific, detailed protocol for the synthesis of Demeton-o sulfone is not readily available in

the public literature. However, a general method for the preparation of organothiophosphate

sulfones involves the oxidation of the corresponding sulfide. The following is a representative

protocol based on this general transformation.

Reaction: Demeton-O → Demeton-o sulfone

Materials:

Demeton-O (starting material)

Oxidizing agent (e.g., meta-Chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide)

Dichloromethane (DCM) or other suitable solvent

Saturated sodium bicarbonate solution

Saturated sodium sulfite solution

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexane and ethyl acetate (or other suitable eluents)

Procedure:

Dissolve Demeton-O in dichloromethane in a round-bottom flask equipped with a magnetic

stirrer and cooled in an ice bath.

Slowly add a solution of the oxidizing agent (e.g., 2.2 equivalents of m-CPBA) in

dichloromethane to the stirred solution of Demeton-O.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding saturated sodium sulfite solution.

Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexane) to yield pure Demeton-o sulfone.

Characterize the final product by spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, ³¹P NMR,

and mass spectrometry).

Analytical Protocol: Determination in Agricultural
Products by LC-MS/MS
The following is a representative protocol for the analysis of Demeton-o sulfone in a complex

matrix such as fruits or vegetables, based on the widely used QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) method.[6][7][9][10]

1. Sample Preparation (QuEChERS Extraction):

Homogenize a representative sample of the agricultural product (e.g., 10-15 g) using a high-

speed blender.

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile to the tube.

Add an appropriate internal standard.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate

dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

Immediately cap and shake the tube vigorously for 1 minute.

Centrifuge the tube at ≥3000 rcf for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the upper acetonitrile layer (e.g., 6 mL) to a 15 mL d-SPE tube

containing a cleanup sorbent (e.g., 900 mg MgSO₄, 150 mg primary secondary amine (PSA),
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and 150 mg C18).

Cap and shake the tube vigorously for 30 seconds.

Centrifuge at ≥3000 rcf for 5 minutes.

3. LC-MS/MS Analysis:

Transfer the final extract into an autosampler vial.

Inject an aliquot (e.g., 1-5 µL) into the LC-MS/MS system.

Liquid Chromatography (LC) Conditions (Typical):

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

Gradient: A suitable gradient program to separate the analyte from matrix interferences.

Flow Rate: 0.2-0.4 mL/min.

Column Temperature: 40°C.

Tandem Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Analysis Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions for Demeton-o sulfone
and the internal standard would need to be determined by direct infusion and optimization.
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Analytical Workflow for Demeton-o sulfone

Sample Homogenization
(e.g., Fruit/Vegetable)

QuEChERS Extraction
(Acetonitrile + Salts)

Centrifugation

Dispersive SPE Cleanup
(d-SPE)

Centrifugation

LC-MS/MS Analysis

Click to download full resolution via product page

Analytical Workflow for Demeton-o sulfone

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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